Cas no 292062-11-4 (1-(morpholin-4-yl)-3-2-(prop-2-en-1-yl)phenoxypropan-2-ol hydrochloride)

• Product Name: 1-(morpholin-4-yl)-3-2-(prop-2-en-1-yl)phenoxypropan-2-ol hydrochloride
• CAS No: 292062-11-4
• MF: C₁₆H₂₄ClNO₃
• MW: 313.819664001465
• MDL: MFCD00417007
• CID: 3109610
• PubChem ID: 2769773
• Update Time: 2025-06-08

1-(morpholin-4-yl)-3-2-(prop-2-en-1-yl)phenoxypropan-2-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-allylphenoxy)-3-morpholinopropan-2-ol hydrochloride
• 1-(morpholin-4-yl)-3-2-(prop-2-en-1-yl)phenoxypropan-2-ol hydrochloride
• VU0488196-1
• EN300-235830
• 1-morpholin-4-yl-3-(2-prop-2-enylphenoxy)propan-2-ol;hydrochloride
• AKOS026676820
• AB90412
• 292062-11-4
• 1-(2-allylphenoxy)-3-morpholinopropan-2-olhydrochloride
• 1-(morpholin-4-yl)-3-[2-(prop-2-en-1-yl)phenoxy]propan-2-ol hydrochloride
• 1-(2-ALLYLPHENOXY)-3-MORPHOLIN-4-YLPROPAN-2-OL HYDROCHLORIDE
• F0050-0071
• Z56753834
• SLA06211

• MDL： MFCD00417007
• Inchi： 1S/C16H23NO3.ClH/c1-2-5-14-6-3-4-7-16(14)20-13-15(18)12-17-8-10-19-11-9-17;/h2-4,6-7,15,18H,1,5,8-13H2;1H
• InChI Key： KFFYTPXKIACJHI-UHFFFAOYSA-N
• SMILES： Cl.O1CCN(CC1)CC(COC1C=CC=CC=1CC=C)O

Computed Properties

• Exact Mass: 313.1444713g/mol
• Monoisotopic Mass: 313.1444713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 279
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-(morpholin-4-yl)-3-2-(prop-2-en-1-yl)phenoxypropan-2-ol hydrochloride

Introduction to 1-(morpholin-4-yl)-3-2-(prop-2-en-1-yl)phenoxypropan-2-ol hydrochloride (CAS No. 292062-11-4)

1-(morpholin-4-yl)-3-2-(prop-2-en-1-yl)phenoxypropan-2-ol hydrochloride, identified by its CAS number 292062-11-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This hydrochloride salt exhibits a complex molecular structure that combines a morpholine moiety with a phenoxypropyl chain, terminated by an allyl group. Such structural features make it a promising candidate for further investigation in drug discovery and development, particularly in the context of modulating biological pathways relevant to neurological and cardiovascular diseases.

The compound's morpholin-4-yl substituent is a key feature, contributing to its potential pharmacological activity. Morpholine derivatives are well-known for their versatility in medicinal chemistry, often serving as bioisosteres or pharmacophores in drug design. The presence of this group suggests that 1-(morpholin-4-yl)-3-2-(prop-2-en-1-yl)phenoxypropan-2-ol hydrochloride may interact with biological targets in a manner similar to other morpholine-containing compounds, which have been extensively studied for their therapeutic effects.

The phenoxypropan-2-ol backbone of the molecule introduces additional complexity, providing a scaffold that can be further modified to enhance binding affinity or selectivity. The allyl group at the terminal position adds another layer of functionalization possibilities, enabling the compound to be incorporated into more sophisticated drug candidates. This structural diversity makes it an attractive subject for synthetic chemists and pharmacologists alike.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid screening of such compounds for potential biological activity. Studies have indicated that derivatives of this class may exhibit properties relevant to the treatment of conditions such as neurodegeneration and inflammation. The hydrochloride form of the compound ensures better solubility and stability, which are critical factors in pharmaceutical formulations.

In the context of current research, 1-(morpholin-4-yl)-3-2-(prop-2-en-1-yl)phenoxypropan-2-ol hydrochloride aligns with emerging trends in drug discovery, where multifunctional molecules are designed to address multiple targets simultaneously. This approach has shown promise in preclinical studies, where compounds with combined mechanisms of action often outperform single-target drugs. The combination of morpholine and phenoxypropyl moieties suggests that this compound could modulate both central nervous system (CNS) pathways and peripheral signaling cascades.

The synthesis of this compound involves multi-step organic reactions, requiring precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have made it possible to construct complex molecular frameworks more efficiently than ever before. These techniques have been instrumental in the development of novel pharmaceuticals and are likely to play a crucial role in the future synthesis of 1-(morpholin-4-ylyl)-3-phenoxypropyl alcohol derivatives, including its hydrochloride salt.

From a medicinal chemistry perspective, the CAS No. 292062-11 associated with this compound underscores its importance as a research chemical. The systematic naming convention ensures unambiguous identification, which is essential for academic collaboration and industrial applications. Researchers worldwide rely on such standardized identifiers to access and share data related to chemical entities like this one.

One area of particular interest is the potential application of this compound in treating neurological disorders. Morpholine derivatives have been explored for their ability to interact with neurotransmitter receptors and ion channels, making them candidates for drugs targeting conditions such as epilepsy, depression, and cognitive dysfunction. Preliminary computational studies suggest that 1-(morpholin-ylyl)-3-phenoxypropyl alcohol hydrochloride may exhibit similar properties, warranting further experimental validation.

The phenoxypropanol moiety is another key structural element that has been investigated for its biological activity. Phenoxyalkanol derivatives are known to influence various cellular processes, including signal transduction and enzyme inhibition. By combining this group with the morpholine scaffold, researchers aim to create molecules with enhanced pharmacological profiles. Such combinations can lead to improved efficacy and reduced side effects compared to individual components.

In conclusion, 1-(morpholin-ylyl)-3-phenoxypropyl alcohol hydrochloride (CAS No. 29206) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups positions it as a valuable tool for both academic research and industrial drug development programs. As our understanding of biological systems continues to grow, compounds like this one will undoubtedly play an increasingly important role in addressing complex diseases.